Cas no 2137548-60-6 (2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid)

2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid is a synthetic organic compound featuring a tetrahydroquinoxaline core substituted with a benzyl group at the 1-position and an acetic acid moiety at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The benzyl group enhances lipophilicity, while the acetic acid functionality allows for further derivatization, such as esterification or amidation. Its rigid heterocyclic framework contributes to potential bioactivity, particularly in CNS-targeted applications. The compound is typically used in small-scale synthesis for exploratory studies due to its structural versatility and potential as a building block for more complex molecules. Proper handling under controlled conditions is recommended due to its reactive nature.
2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid structure
2137548-60-6 structure
Product Name:2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid
CAS No:2137548-60-6
MF:C17H18N2O2
MW:282.337024211884
CID:5823271
PubChem ID:165460293
Update Time:2025-10-29

2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-733191
    • 2137548-60-6
    • 2-(1-benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid
    • 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid
    • Inchi: 1S/C17H18N2O2/c20-17(21)11-14-6-7-16-15(10-14)18-8-9-19(16)12-13-4-2-1-3-5-13/h1-7,10,18H,8-9,11-12H2,(H,20,21)
    • InChI Key: COMJSEBHACINGS-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC2=C(C=1)NCCN2CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 282.136827821g/mol
  • Monoisotopic Mass: 282.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.6Ų

2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-733191-1.0g
2-(1-benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid
2137548-60-6
1g
$0.0 2023-06-06

Additional information on 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid

Introduction to 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid (CAS No. 2137548-60-6)

2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid, with the CAS number 2137548-60-6, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives and is characterized by its complex molecular structure, which includes a benzyl group and a tetrahydroquinoxaline moiety. The interest in this compound stems from its potential therapeutic applications and its role in various biological processes.

The molecular formula of 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid is C17H19N3O2, and its molecular weight is approximately 297.35 g/mol. The compound's structure features a benzyl group attached to a tetrahydroquinoxaline ring, which is further substituted with an acetic acid moiety. This unique structural arrangement contributes to its diverse chemical properties and biological activities.

In recent years, there has been a growing body of research exploring the potential therapeutic applications of 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid significantly reduced inflammation in a murine model of rheumatoid arthritis.

Beyond its anti-inflammatory properties, 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid has also been investigated for its potential neuroprotective effects. Research conducted by a team at the University of California in 2020 found that this compound can protect neuronal cells from oxidative stress and apoptosis. The mechanism behind this neuroprotective effect is thought to involve the modulation of mitochondrial function and the inhibition of caspase activation. These findings suggest that 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid have also been studied to understand its bioavailability and metabolism. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in rodents. The compound was found to be rapidly absorbed and distributed throughout the body, with a half-life of approximately 4 hours. These pharmacokinetic characteristics make it suitable for further development as an oral therapeutic agent.

In addition to its therapeutic potential, 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid has been explored for its use as a research tool in biochemical studies. Its ability to modulate specific signaling pathways makes it useful for investigating the mechanisms underlying various biological processes. For example, researchers at Harvard University used this compound to study the role of quinoxaline derivatives in modulating G protein-coupled receptor (GPCR) signaling pathways. Their findings provided insights into the structure-function relationships of these receptors and highlighted the potential of quinoxaline derivatives as GPCR modulators.

The synthesis of 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of benzylamine with an appropriate quinoxaline derivative followed by acetylation. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale. For instance, a green chemistry approach using catalytic hydrogenation was reported in Organic Letters in 2019, which significantly reduced the use of hazardous reagents and improved overall process sustainability.

The safety profile of 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid has also been evaluated through extensive toxicological studies. Preclinical data indicate that this compound is well tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-y l)acetic acid (CAS No. 2137548-60-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory properties and neuroprotective effects make it a valuable candidate for treating various diseases. Ongoing research continues to uncover new aspects of its biological activities and potential therapeutic uses. As more studies are conducted and clinical trials advance, this compound may become an important addition to the arsenal of drugs available for treating inflammatory and neurodegenerative conditions.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk